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Compound of Interest

Compound Name: Hexafluoroacetylacetone

Cat. No.: B074370

For Researchers, Scientists, and Drug Development Professionals

Hexafluoroacetylacetone, systematically known as 1,1,1,5,5,5-hexafluoro-2,4-pentanedione,
is a fluorinated (-diketone that serves as a pivotal building block and reagent in various
scientific domains. Its unique electronic properties, conferred by the six electron-withdrawing
fluorine atoms, distinguish it from its non-fluorinated analog, acetylacetone. This guide provides
an in-depth overview of its chemical identity, properties, synthesis, and significant applications,
with a focus on its relevance to chemical research and drug development.

Chemical Identity and Properties

Hexafluoroacetylacetone is a colorless to pale yellow liquid with high volatility.[1] The strong
electron-withdrawing nature of the two trifluoromethyl groups significantly increases the acidity
of the methylene protons, facilitating the formation of a stable enolate.[2] Consequently, it exists
almost exclusively in its enol form.[3]

IUPAC Name: 1,1,1,5,5,5-hexafluoropentane-2,4-dione[3][4] CAS Number: 1522-22-1[3][4]

Table 1: Physicochemical and Spectroscopic Data for
Hexafluoroacetylacetone
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Property Value Reference(s)
Molecular Formula CsHz2F602 [5]
Molar Mass 208.06 g/mol [3][6]
Appearance .Cok.)rless to slightly yellow 5]
liquid
Density 1.47 g/mL at 25 °C [51[6]
Boiling Point 70-71 °C [5][6]
Refractive Index (n2°/D) 1.332 [6][7]
Flash Point 32°C [51[7]
Vapor Pressure 6.813 mmHg at 25 °C [7]
pKa (predicted) 4.30+£0.10 [5]
iH NMR (CDsCN) 0 10.45 (s, 2H, enolic OH and e
CH)
1°F NMR (CDsCN, ref: CFCls) 0 -77.18 (s, 6F) [41[5]
Solubility Not miscible in water [5]

Key Chemical Behavior: Keto-Enol Tautomerism

Unlike acetylacetone, which exists as a mixture of keto and enol forms,
hexafluoroacetylacetone exists almost entirely in the more stable enol tautomer. This is due
to the stabilization of the enol form through intramolecular hydrogen bonding and the electronic
effects of the trifluoromethyl groups.[3]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://en.wikipedia.org/wiki/Hexafluoroacetylacetone
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238309
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238309
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238309
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238309
https://www.guidechem.com/dictionary/en/1522-22-1.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://www.guidechem.com/dictionary/en/1522-22-1.html
https://www.guidechem.com/dictionary/en/1522-22-1.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://www.chemicalbook.com/synthesis/hexafluoroacetylacetone.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://www.chemicalbook.com/synthesis/hexafluoroacetylacetone.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8188414_EN.htm
https://www.benchchem.com/product/b074370?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hexafluoroacetylacetone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sodium Methoxide

(Ethyl Trifluoroacetate (1,1,1-Tr|fluoroacetone) in Diethyl Ether

Claisen Candensation

y

Reaction Vessel
(Stirring, Overnight)

orms precipitate

Sodium Salt of
Hexafluoroacetylacetonate

rotonation

l

Drying & Distillation>

Pure Hexafluoroacetylacetone

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b074370?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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